molecular formula C12H9N3O4 B8774029 2-Pyridinamine, N-1,3-benzodioxol-5-yl-3-nitro- CAS No. 61963-61-9

2-Pyridinamine, N-1,3-benzodioxol-5-yl-3-nitro-

Cat. No.: B8774029
CAS No.: 61963-61-9
M. Wt: 259.22 g/mol
InChI Key: CCCXKBLCIOUOGA-UHFFFAOYSA-N
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Description

2-Pyridinamine, N-1,3-benzodioxol-5-yl-3-nitro- is a useful research compound. Its molecular formula is C12H9N3O4 and its molecular weight is 259.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Pyridinamine, N-1,3-benzodioxol-5-yl-3-nitro- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Pyridinamine, N-1,3-benzodioxol-5-yl-3-nitro- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

61963-61-9

Molecular Formula

C12H9N3O4

Molecular Weight

259.22 g/mol

IUPAC Name

N-(1,3-benzodioxol-5-yl)-3-nitropyridin-2-amine

InChI

InChI=1S/C12H9N3O4/c16-15(17)9-2-1-5-13-12(9)14-8-3-4-10-11(6-8)19-7-18-10/h1-6H,7H2,(H,13,14)

InChI Key

CCCXKBLCIOUOGA-UHFFFAOYSA-N

Canonical SMILES

C1OC2=C(O1)C=C(C=C2)NC3=C(C=CC=N3)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A 500 mL round bottom flask was charged with 2-chloro-3-nitropyridine (12.0 g, 76.0 mmol), 3,4-(methylenedioxy)aniline (12.97 g, 95.0 mmol), sodium acetate (7.76 g, 95.0 mmol) and acetic acid (200 mL). This was stirred at reflux for 6 h. The solvent was evaporated on a rotovap, and the crude product was column chromatographed with silica gel using a mobile phase gradient of 50-100% dichloromethane in hexane to give N-(benzo[d][1,3]dioxol-5-yl)-3-nitropyridin-2-amine (13.1 g, 67%) as a red solid.
Quantity
12 g
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reactant
Reaction Step One
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12.97 g
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reactant
Reaction Step One
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7.76 g
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reactant
Reaction Step One
Quantity
200 mL
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solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

A mixture of 6.3 g. (0.04 mole) of 2-chloro-3-nitropyridine, 6.8 g. (0.05 mole) 3,4-methylenedioxyaniline and 4.1 g. (0.05 mole) of sodium acetate in 125 ml. of acetic acid was stirred and refluxed for 5 hours. The reaction mixture was concentrated to about 1/4 of the original volume and diluted with 100 ml. of water. The precipitate was collected (11.5 g.) and a sample was recrystallized from ethanol to give 2-(3,4-methylenedioxyanilino)-3-nitropyridine, m.p. 146°-148° C.
Quantity
0.04 mol
Type
reactant
Reaction Step One
Quantity
0.05 mol
Type
reactant
Reaction Step Two
Quantity
0.05 mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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